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Compound of Interest

Compound Name: 5-Isopropyl-1,3-cyclohexanedione

Cat. No.: B091602

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical protocols for the handling and disposal of
5-Isopropyl-1,3-cyclohexanedione. Adherence to these procedures is essential for ensuring
the safety of all laboratory personnel and maintaining a secure research environment.

Essential Safety and Handling Protocols

Proper handling of 5-lsopropyl-1,3-cyclohexanedione is critical to minimize exposure and
mitigate potential hazards. The following is a step-by-step guide for safe operational
procedures.

1. Engineering Controls and Ventilation:
e Always handle 5-Isopropyl-1,3-cyclohexanedione in a well-ventilated area.[1][2]

o Use a chemical fume hood or provide appropriate exhaust ventilation at places where dust
may be formed.[2]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
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European Standard EN166.[1][2]

e Skin Protection:

o Wear appropriate protective gloves to prevent skin contact.[1][2][3] Gloves must be
inspected before use and disposed of in accordance with good laboratory practices.[2]

o Wear protective clothing to prevent skin exposure.[1][2]
» Respiratory Protection:

o In situations where dust is generated, a NIOSH-approved N95 dust mask is
recommended.[3]

o For more significant exposure, a self-contained breathing apparatus may be necessary for
firefighting.[2]

3. General Hygiene and Handling Practices:

e Avoid contact with skin, eyes, or clothing.[1]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

e Wash your face, hands, and any exposed skin thoroughly after handling.[4]
e Do not eat, drink, or smoke when using this product.[4]

o Keep the container tightly closed and store it in a cool, dry, and well-ventilated place.[1][2]

Spill and Emergency Procedures

Accidental Release Measures:
e Avoid dust formation.[1][2]
e Ensure adequate ventilation.

o Sweep up the spilled material and shovel it into suitable, closed containers for disposal.[1][2]
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e Do not let the product enter drains.[2]

First-Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation occurs, get medical help.[1][2]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Get

medical help if you feel unwell.[2]

 Ingestion: Clean your mouth with water and drink plenty of water afterward. Get medical

attention if symptoms occur.[1]

Disposal Plan

Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste. Consult local, regional, and national hazardous waste regulations for

complete and accurate classification and disposal.[1] Dispose of the contents and container at

an approved waste disposal plant.[5]

Chemical and Physical Properties

Property

Value

Physical State

Solid, Powder[1][4]

Appearance

White - Cream, Beige[1][4]

Molecular Formula

C9H1402[6]

Molecular Weight

154.21 g/mol [6]

Melting Point/Range

63-65 °C (lit.), 78 - 82 °C[1]

Odor

Odorless, No information available[1][4]

Hazard Information
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According to the Globally Harmonized System (GHS), 5-Isopropyl-1,3-cyclohexanedione is
classified with the following hazards:

e H315: Causes skin irritation.[2][6]

e H319: Causes serious eye irritation.[2][6]

o H335: May cause respiratory irritation.[2][6]
The signal word for this chemical is Warning.[2]

Visual Guide to Safe Handling Workflow

The following diagram outlines the necessary steps for safely handling 5-Isopropyl-1,3-
cyclohexanedione, from initial preparation to final disposal.
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Preparation

Don Personal Protective Equipment
(Gloves, Goggles, N95 Mask)

Chemical Handling in Ventilated Area

Spill Occurs Store in a Cool, Dry, Well-Ventilated Area

Spill Response: Decontamination:
Sweep, Collect, Ventilate Wash Hands and Exposed Skin

Dispose of Waste per Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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